![molecular formula C19H21N3O5 B4163697 ethyl 4-[4-(2-furoylamino)benzoyl]-1-piperazinecarboxylate](/img/structure/B4163697.png)
ethyl 4-[4-(2-furoylamino)benzoyl]-1-piperazinecarboxylate
Overview
Description
Synthesis Analysis
The synthesis of related piperazine derivatives, including ethyl 4-[4-(2-furoylamino)benzoyl]-1-piperazinecarboxylate, involves several key steps that ensure the introduction of the desired functional groups into the piperazine core. For example, compounds similar to ethyl 4-[4-(2-furoylamino)benzoyl]-1-piperazinecarboxylate have been synthesized as potential therapeutic agents for Alzheimer’s disease, showcasing the importance of precise synthetic strategies in developing compounds with targeted biological activities (Hussain et al., 2016).
Molecular Structure Analysis
The molecular structure of compounds closely related to ethyl 4-[4-(2-furoylamino)benzoyl]-1-piperazinecarboxylate has been confirmed through various analytical techniques, including IR, 1H-NMR, and EI-MS spectral data. These techniques are crucial for validating the successful synthesis of the compound and for understanding its structural characteristics that may influence its chemical behavior and biological activity (Hussain et al., 2016).
Chemical Reactions and Properties
Chemical reactions involving piperazine derivatives can lead to a wide range of products depending on the reactants and conditions used. For example, reactions with secondary amines can yield N,N'-disubstituted piperazine derivatives, demonstrating the versatility of piperazine compounds in synthetic chemistry and their potential for functionalization (Vasileva et al., 2018).
Physical Properties Analysis
The physical properties of ethyl 4-[4-(2-furoylamino)benzoyl]-1-piperazinecarboxylate, such as solubility, melting point, and crystal structure, are essential for its characterization and application. Studies on similar compounds have detailed their crystalline forms and how these forms can affect the compound's stability and reactivity. For instance, the crystal structure analysis of 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid provided insights into the conformation and hydrogen-bonding networks of piperazine derivatives (Faizi et al., 2016).
Chemical Properties Analysis
The chemical properties of ethyl 4-[4-(2-furoylamino)benzoyl]-1-piperazinecarboxylate, such as reactivity, stability, and interaction with other molecules, are critical for understanding its potential applications. Chemical properties are often investigated through studies on molecular docking, enzyme inhibition, and interaction with biological targets, providing a foundation for the development of therapeutic agents (Hussain et al., 2016).
Safety and Hazards
properties
IUPAC Name |
ethyl 4-[4-(furan-2-carbonylamino)benzoyl]piperazine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O5/c1-2-26-19(25)22-11-9-21(10-12-22)18(24)14-5-7-15(8-6-14)20-17(23)16-4-3-13-27-16/h3-8,13H,2,9-12H2,1H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBBRBDIBFSMNBP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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